3-chloro-N-(cyanomethyl)-2,4-difluoro-N-phenylbenzamide

• IUPAC Name: 3-chloro-N-(cyanomethyl)-2,4-difluoro-N-phenylbenzamide
• InChI: InChI=1S/C15H9ClF2N2O/c16-13-12(17)7-6-11(14(13)18)15(21)20(9-8-19)10-4-2-1-3-5-10/h1-7H,9H2
• InChI Key: MFSUTCMHELSHDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(CC#N)C(=O)C2=C(C(=C(C=C2)F)Cl)F
• Molecular Formula: C15H9ClF2N2O
• Molecular Weight: 306.69 g/mol

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